N-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroacetamide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the use of phase transfer catalysts . For instance, asymmetric α-alkylation of glycine Schiff base with substituted benzyl bromides under the catalysis of certain compounds can result in a series of both ®- and (S)-enantiomers of unnatural α-amino acid derivatives .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroacetamide involves the reaction of 3-chloro-5-fluoroaniline with trifluoroacetic anhydride in the presence of a catalyst to form the intermediate N-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroacetamide. The intermediate is then purified to obtain the final product.", "Starting Materials": [ "3-chloro-5-fluoroaniline", "trifluoroacetic anhydride", "catalyst" ], "Reaction": [ "Step 1: 3-chloro-5-fluoroaniline is added to a reaction flask.", "Step 2: Trifluoroacetic anhydride is added dropwise to the reaction flask while stirring.", "Step 3: The reaction mixture is heated to a specific temperature and stirred for a specific time in the presence of a catalyst.", "Step 4: The reaction mixture is cooled and the intermediate N-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroacetamide is obtained.", "Step 5: The intermediate is purified using a suitable method to obtain the final product." ] } | |
CAS RN |
1422955-37-0 |
Product Name |
N-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroacetamide |
Molecular Formula |
C8H4ClF4NO |
Molecular Weight |
241.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
